Cas no 1045-82-5 (1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)-, hydrochloride (1:1))

1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)-, hydrochloride (1:1) structure
1045-82-5 structure
Product Name:1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)-, hydrochloride (1:1)
CAS No:1045-82-5
MF:C19H22Cl2N2OS
MW:397.361781597137
CID:117390
PubChem ID:160559
Update Time:2025-04-18

1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)-, hydrochloride (1:1)
    • 1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)propan-1-one hydrochloride (1:1)
    • 2-Chloro-10-(3-(diethylamino)propionyl)-10H-phenothiazinium chloride
    • Chloracizine HCl
    • Chloracizine hydrochloride
    • 2-chloro-10-[3-(diethylamino)propionyl]-10H-phenothiazinium chloride
    • 1045-82-5
    • EINECS 213-877-1
    • MLS001032104
    • CHLORACIZINE HYDROCHLORIDE [MI]
    • 1-PROPANONE, 1-(2-CHLORO-10H-PHENOTHIAZIN-10-YL)-3-(DIETHYLAMINO)-, HYDROCHLORIDE (1:1)
    • 1-(2-Chloro-10H-phenothiazin-10-yl)-3-(diethylamino)propan-1-one--hydrogen chloride (1/1)
    • Q27257924
    • Chloracyzin hydrochloride
    • SMR000718623
    • 3R20PI460D
    • 1-(2-chlorophenothiazin-10-yl)-3-(diethylamino)propan-1-one;hydrochloride
    • 10H-PHENOTHIAZINE, 2-CHLORO-10-(3-(DIETHYLAMINO)-1-OXOPROPYL)-, MONOHYDROCHLORIDE
    • Phenothiazine, 2-chloro-10-(N,N-diethyl-.beta.-alanyl)-, monohydrochloride
    • UNII-3R20PI460D
    • CHLORACIZIN HYDROCHLORIDE
    • SCHEMBL11614590
    • Chloracizine chloride
    • CHEMBL1720570
    • Chloracyzine hydrochloride
    • DTXSID40909008
    • AKOS030507904
    • Inchi: 1S/C19H21ClN2OS.ClH/c1-3-21(4-2)12-11-19(23)22-15-7-5-6-8-17(15)24-18-10-9-14(20)13-16(18)22;/h5-10,13H,3-4,11-12H2,1-2H3;1H
    • InChI Key: QELDTSNVBZMBTQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)C(CCN(CC)CC)=O.Cl

Computed Properties

  • Exact Mass: 396.08326
  • Monoisotopic Mass: 396.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.8Ų

Experimental Properties

  • Density: 1.246
  • Boiling Point: 553.9°Cat760mmHg
  • Flash Point: 288.8°C
  • PSA: 23.55
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